Cas no 1214900-87-4 (3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine)

• Product Name: 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine
• CAS No: 1214900-87-4
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 1027080
• PubChem ID: 59276628
• Update Time: 2025-06-11

3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine
• 3-a]pyridin-7-aMine
• CS-0087905
• D94493
• A891667
• 1,2,4-Triazolo[4,3-a]pyridin-7-amine, 3-methyl-
• 3-methyl-[1,2,4]triazolo[4,3-a]pyridin-7-amine
• MTVYVVIYPNDPDT-UHFFFAOYSA-N
• 1214900-87-4
• EN300-4252098
• SCHEMBL3302959
• DTXSID00731428
• AS-77012

• MDL： MFCD19707623
• Inchi： 1S/C7H8N4/c1-5-9-10-7-4-6(8)2-3-11(5)7/h2-4H,8H2,1H3
• InChI Key： MTVYVVIYPNDPDT-UHFFFAOYSA-N
• SMILES： N12C=CC(=CC1=NN=C2C)N

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine

Introduction to 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine (CAS No. 1214900-87-4)

3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine (CAS No. 1214900-87-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine makes it an attractive candidate for the development of new drugs targeting various diseases.

The chemical structure of 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine consists of a triazolopyridine core with a methyl group attached at the 3-position and an amine group at the 7-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The compound has been synthesized using various methods, including multistep reactions involving cyclization and functional group modifications. These synthetic routes have been optimized to achieve high yields and purity, making the compound suitable for further biological evaluation.

Recent studies have highlighted the potential of 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key enzymes and receptors involved in neurodegeneration, potentially slowing down disease progression and improving cognitive function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine exhibits potent inhibitory activity against beta-secretase (BACE1), an enzyme implicated in the formation of amyloid-beta plaques in Alzheimer's disease.

In addition to its neuroprotective properties, 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively inhibit cancer cell growth while sparing normal cells. Mechanistic investigations have revealed that it targets multiple signaling pathways involved in cell proliferation and survival. For example, a study published in Cancer Research found that 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine can induce apoptosis in various cancer cell lines by modulating the expression of pro-apoptotic proteins such as Bax and Bak.

The pharmacokinetic properties of 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine have also been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and can cross the blood-brain barrier (BBB), which is crucial for its efficacy in treating central nervous system (CNS) disorders. Furthermore, toxicological studies have shown that 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine has a wide therapeutic window and low toxicity at effective doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine in human subjects. Early-phase trials have shown promising results with no major adverse effects reported. These trials are designed to assess the compound's pharmacokinetics and pharmacodynamics in healthy volunteers and patients with specific diseases. The data from these trials will provide valuable insights into the potential therapeutic applications of 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine.

In conclusion, 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-7-amine (CAS No. 1214900-87-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and clinical potential in various diseases.